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Compound of Interest

Compound Name: PINAVERIUM BROMIDE

Cat. No.: B7970249 Get Quote

Synthesis of Pinaverium Bromide
Pinaverium bromide is a spasmolytic agent that acts locally on the gastrointestinal tract.[4] Its

synthesis is typically achieved through a multi-step process involving the quaternization of a

morpholine derivative. Several synthetic routes have been reported, generally culminating in

the reaction between an advanced morpholine intermediate and a substituted benzyl bromide.

General Synthesis Routes
The core of the synthesis involves the formation of the quaternary ammonium salt. This is

typically achieved by reacting 4-[2-[2-(6,6-dimethylbicyclo[3.1.1]hept-2-

yl)ethoxy]ethyl]morpholine with 2-bromo-4,5-dimethoxybenzyl bromide.[5] Variations in the

synthesis primarily concern the preparation of these key intermediates.

One common two-step synthesis begins with dihydronopol and morpholinochloroethane

hydrochloride.[6] Another approach starts from morpholine and an acylating agent to create a

novel intermediate, which is then reacted to form pinaverium bromide, reportedly yielding a

high percentage of the desired cis-isomer.[7]
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Route
Starting
Materials

Key
Intermediat
es

Final
Reaction
Solvent

Overall
Yield

Reference

Route A

Dihydronopol,

Morpholinoch

loroethane

hydrochloride

, 1-bromo-2-

bromomethyl-

4,5-

dimethoxybe

nzene

N/A
Methyl ethyl

ketone
60% [6]

Route B

4-[2-[2-(6,6-

DiMethylbicyc

lo[3.1.1]hept-

2-

yl)ethoxy]ethy

l]Morpholine,

2-Bromo-4,5-

Dimethoxybe

nzyl Bromide

N/A
Methyl ethyl

ketone
92.1% [5]

Route C

Morpholine,

Acylating

agent

Proprietary

Intermediate

Ethyl acetate

or

Dichlorometh

ane

89.7% -

90.5%
[7]

Detailed Experimental Protocol: Synthesis Route B
This protocol is based on the quaternization reaction described in the literature.[5]

Objective: To synthesize pinaverium bromide from (1S,2S,5S)-4-[2-[2-(6,6-

DiMethylbicyclo[3.1.1]hept-2-yl)ethoxy]ethyl]Morpholine and 2-Bromo-4,5-Dimethoxybenzyl

Bromide.

Materials:
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(1S,2S,5S)-4-[2-[2-(6,6-DiMethylbicyclo[3.1.1]hept-2-yl)ethoxy]ethyl]Morpholine (Formula IV)

2-Bromo-4,5-dimethoxybenzyl bromide

Methyl ethyl ketone (MEK)

Procedure:

Dissolve 6.0 g of (1S,2S,5S)-4-[2-[2-(6,6-DiMethylbicyclo[3.1.1]hept-2-

yl)ethoxy]ethyl]Morpholine and 8.5 g of 2-bromo-4,5-dimethoxybenzyl bromide in 60 mL of

methyl ethyl ketone in a suitable reaction vessel.

Heat the mixture to reflux.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete (as indicated by TLC), cool the reaction mixture.

Filter the resulting precipitate.

Wash the filtered solid with methyl ethyl ketone.

Dry the product under reduced pressure to yield pinaverium bromide.

Expected Outcome: Approximately 11.6 g of pinaverium bromide (92.1% yield) as a white

powder.[5] The product should have a high cis-isomer content (≥99%).[5][7]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-pinaverium-bromide
https://www.benchchem.com/product/b1678381
https://www.pharmaffiliates.com/en/parentapi/pinaverium-bromide-impurities
https://pubmed.ncbi.nlm.nih.gov/8028745/
https://pubmed.ncbi.nlm.nih.gov/8028745/
https://www.chemicalbook.com/synthesis/pinaverium-bromide.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11375594/
https://patents.google.com/patent/CN104650005A/en
https://patents.google.com/patent/CN104650005A/en
https://www.benchchem.com/product/b7970249#pinaverium-bromide-synthesis-and-chemical-characterization
https://www.benchchem.com/product/b7970249#pinaverium-bromide-synthesis-and-chemical-characterization
https://www.benchchem.com/product/b7970249#pinaverium-bromide-synthesis-and-chemical-characterization
https://www.benchchem.com/product/b7970249#pinaverium-bromide-synthesis-and-chemical-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7970249?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7970249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7970249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

